5-(4-(Furan-2-carbonyl)piperazin-1-yl)-2-(5-(phenoxymethyl)furan-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 5-[4-(furan-2-carbonyl)piperazin-1-yl]-2-[5-(phenoxymethyl)furan-2-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C24H20N4O5/c25-15-19-24(28-12-10-27(11-13-28)23(29)21-7-4-14-30-21)33-22(26-19)20-9-8-18(32-20)16-31-17-5-2-1-3-6-17/h1-9,14H,10-13,16H2
• InChI Key: VRQXPCOCBUVWSY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(N=C(O2)C3=CC=C(O3)COC4=CC=CC=C4)C#N)C(=O)C5=CC=CO5
• Molecular Formula: C24H20N4O5
• Molecular Weight: 444.4 g/mol

Description

5-(4-(Furan-2-carbonyl)piperazin-1-yl)-2-(5-(phenoxymethyl)furan-2-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C24H20N4O5 and its molecular weight is 444.447. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Applications

• Antimicrobial Activities : Derivatives of furan and piperazine have been reported to possess significant antimicrobial activities. Studies have synthesized and evaluated various azole derivatives starting from furan-2-carbohydrazide, including compounds incorporating piperazine moieties. These compounds displayed activity against tested microorganisms, suggesting potential use in developing new antimicrobial agents (Başoğlu et al., 2013).

• Antidepressant and Antianxiety Properties : Novel derivatives incorporating furan and piperazine structures have been synthesized and evaluated for their antidepressant and antianxiety activities. Compounds showed significant activity in behavioral tests, indicating their potential in developing treatments for mood disorders (Kumar et al., 2017).

• ACE Inhibitors : Piperazine derivatives have been designed and synthesized, showing potent activity as angiotensin-converting enzyme (ACE) inhibitors. These findings highlight the potential for developing new cardiovascular drugs (Vulupala et al., 2018).

Material Science and Chemical Synthesis

• Dye-Sensitized Solar Cells : Phenothiazine derivatives with furan linkers have been utilized in dye-sensitized solar cells, where the effect of different conjugated linkers on device performance was studied. Furan derivatives showed improved solar energy conversion efficiency, indicating potential applications in renewable energy technologies (Kim et al., 2011).

• Synthesis of Heterocyclic Compounds : The structural motifs found in the molecule are frequently employed in the synthesis of complex heterocyclic compounds. For instance, piperazine and furan derivatives have been explored for the synthesis of compounds with potential neuropharmacological applications, showcasing the versatility of these moieties in medicinal chemistry (Clark & Elbaum, 2007).